Cas no 750-88-9 (Quinine benzoate)

• Product Name: Quinine benzoate
• CAS No: 750-88-9
• MF: C₂₀H₂₄N₂O₂^.C₇H₆O₂
• MW: 446.5381
• CID: 39746
• Update Time: 2018-12-21

Quinine benzoate Chemical and Physical Properties

Names and Identifiers

• Quinine benzoate
• (S)-[(5R,7S)-5-Ethenyl-1-azabicyclo[2.2.2]octan-7-yl]-(6-methoxyquinolin-4-yl)methanol benzoate
• (S)-(6-methoxy-4-quinolyl)-[(2S,5R)-5-vinylquinuclidin-2-yl]methanol
• (S)-[(5R,7S)-5-ethenyl-1-azabicyclo[2.2.2]octan-7-yl]-(6-methoxyquinolin-4-yl)methanol

• Inchi： InChI=1S/C20H24N2O2.C7H6O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;8-7(9)6-4-2-1-3-5-6/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1-5H,(H,8,9)/t13-,14-,19-,20+;/m0./s1
• InChI Key： AQHKBFWCAHXPDT-DSXUQNDKSA-N
• SMILES： C12C(N=CC=C1[C@@H](O)[C@@]1([H])[N@]3CC[C@H]([C@@H](C=C)C3)C1)=CC=C(OC)C=2.C(O)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 444.20500

Experimental Properties

• PSA: 60.89000
• LogP: 5.33440

Quinine benzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38